Cas no 83380-47-6 (OFLOXACIN)

OFLOXACIN structure

Product Name:OFLOXACIN

CAS No:83380-47-6

Molecular Formula:C₁₈H₂₀N₃O₄F

Molecular Weight:361.3675

CID:826850

PubChem ID:4583

OFLOXACIN Properties

Names and Identifiers

- OFLOXACIN
- TARIVID
- 7H-Pyrido[1,2,3-de]-1,4-benzoxazine-6-carboxylicacid, 9-fluoro-2,3-dihydro-3-methyl-10-(4-methyl-1-piperazinyl)-7-oxo-, (?à)-
- (?à)-Ofloxacin
- 9-Fluoro-2,3-dihydro-3-methyl-10-(N-methylpiperazinyl)-7-oxo-7H-pyrido[1,2,3-de]-1,4-benzoxazine-6-carboxylicacid
- 9-Fluoro-3-methyl-10-(4-methyl-1-piperazinyl)-7-oxo-2,3-dihydro-7H-pyrido[1,2,3-de]-1,4-benzoxazine-6-carboxylicacid
- DL 8280
- Exocin
- Flobacin
- Floxal
- Floxil
- Floxin
- HOE 280
- Kirol
- Meneflox
- ORF 18489
- Ocuflox
- Oflin
- Oflocet
- Oflocin
- Ofloren
- Oflovir
- Oflox
- Ofloxacine
- Ofloxin
- Ofxin
- Olfo 200
- Oxaldin
- PT 01
- Prifloxcin
- Prifloxin
- Surnor
- Tariferid
- Tarivan
- Visiren
- Visren
- WP 0405
- Zanocin
- HMS2092B10
- NCGC00015772-04
- 8-Methyl-2,3-dihydrofuro[3,2-e]imidazo-[1,2-c]pyrimidine-9-carboxylicacid
- Prestwick2_000237
- VU0243192-7
- NCGC00015772-07
- NCGC00015772-13
- NSC-727071
- Ofloxacino
- NCGC00094219-02
- 9-Fluoro-3-methyl-10-(4-methyl-1-piperazinyl)-7-oxo-2,3-dihydro-7H-pyrido [1,2,3-de]-1,4-Benzoxazin-6-carboxylic Acid
- 9-Fluoro-3,7-dihydro-3-methyl-10-(4-methyl-1-piperazinyl)-7-oxo-2H-[1,4]oxazino[2,3,4-ij]quinoline-6-carboxylic Acid
- CAS-82419-36-1
- SR-01000076050-1
- NS00098749
- AB00052263-13
- 9-Fluoro-2,3-dihydro-3-methyl-10-(4-methyl-1-piperazinyl)-7-oxo-7H-pyrido[1,2,3-de]-1,4-benzoxazine-6-carboxylic acid
- FLOXIN IN DEXTROSE 5% IN PLASTIC CONTAINER
- (+-)-9-Fluoro-2,3-dihydro-3-methyl-10-(4-methyl-1-piperazinyl)-7-oxo-7H-pyrido(1,2,3-de)-1,4-benzoxazine-6-carboxylic acid
- HMS3259G07
- Ofloxacin, VETRANAL(TM), analytical standard
- NSC 758178
- NCGC00094219-01
- 8-Fluoro-3-methyl-9-(4-methyl-piperazin-1-yl)-6-oxo-2,3-dihydro-6H-1-oxa-3a-aza-phenalene-5-carboxylic acid
- DL-ofloxacin
- 7H-Pyrido(1,2,3-de)-1,4-benzoxazine-6-carboxylic acid, 9-fluoro-2,3-dihydro-3-methyl-10-(4-methyl-1-piperazinyl)-7-oxo-
- HMS502E03
- NCGC00094219-06
- OFLOXACIN [VANDF]
- SCHEMBL24373
- Pharmakon1600-01502044
- NCGC00015772-12
- 1ST5740
- Ofloxacin (USAN:USP:INN:BAN:JAN)
- Ofloxaxin
- NCGC00016948-01
- DL8280
- MLS000028749
- SY052697
- KBio1_000721
- 7-fluoro-2-methyl-6-(4-methylpiperazin-1-yl)-10-oxo-4-oxa-1-azatricyclo[7.3.1.05,13]trideca-5(13),6,8,11-tetraene-11-carboxylic acid
- Tox21_110703
- OFLOXACIN [USAN]
- Ofloxacin, Pharmaceutical Secondary Standard; Certified Reference Material
- 82419-36-1
- 9-FLUORO-2,3-DIHYDRO-3-METHYL-10-(4-METHYL-1-PIPERAZINYL)-7-OXO-7H-PYRIDO(1,2,3-DE)(1,4)BENZOXAZINE-6-CARBOXYLIC ACID, DL-
- Prestwick3_000237
- DL-8280
- EU-0100904
- SR-01000076050
- FT-0627808
- Spectrum5_001063
- NCGC00094219-04
- FT-0673216
- CCRIS 5233
- Z56761309
- NCGC00178284-02
- Ofloxacine [French]
- 7-fluoro-2-methyl-6-(4-methylpiperazin-1-yl)-10-oxo-4-oxa-1-azatricyclo[7.3.1.0,5,13]trideca-5(13),6,8,11-tetraene-11-carboxylic acid
- HMS3712P15
- SY007392
- HMS3393K06
- BSPBio_003117
- Ofloxacin [USAN:USP:INN:BAN:JAN]
- Monoflocet
- Tox21_110703_1
- Prestwick0_000237
- WP-0405
- (S)-Ofloxacin;Levaquin;Quixin
- RKL10083
- KS-5011
- SDCCGSBI-0050879.P004
- SR-01000076050-16
- CHEMBL4
- BSPBio_000313
- Tox21_500904
- Spectrum2_001464
- BCP14346
- Ofloxacine; DL-8280; HOE-280
- J01MA01
- OFLX
- SPBio_001387
- Exocine
- 9-fluoro-3-methyl-10-(4-methylpiperazin-1-yl)-7-oxo-3,7-dihydro-2H-[1,4]oxazino[2,3,4-ij]quinoline-6-carboxylicacid
- ofloxacin
- NCGC00015772-10
- HMS1568P15
- Olfoxacin Otic Soln
- Levofloxacin-13C-D3
- UNII-A4P49JAZ9H
- Ofloxacinum [Latin]
- NCGC00015772-05
- FLOXIN IN DEXTROSE 5%
- 9-fluoro-3-methyl-10-(4-methylpiperazin-1-yl)-7-oxo-2,3-dihydro-7H-[1,4]oxazino[2,3,4-ij]quinoline-6-carboxylic acid
- 9-fluoro-3-methyl-10-(4-methylpiperazin-1-yl)-7-oxo-3,7-dihydro-2H-[1,4]oxazino[2,3,4-ij]quinoline-6-carboxylic acid
- (+-)-9-Fluoro-2,3-dihydro-3-methyl-10-(4-methyl-1-piperazinyl)-7-oxo-7H-pyrido(1,2,3-de)(1,4)benzoxazin-6-carbonsaeure
- HMS1921H12
- 7-Chloro-4-hydroxy-8-methylquinoline-3-carboxylicethylester
- NCGC00015772-22
- NCGC00015772-02
- NCGC00261589-01
- Ofloxacinum (Latin)
- HY-B0125
- SBI-0050879.P003
- SCHEMBL14163982
- AMY22220
- DTXSID3041085
- (3RS)-9-Fluoro-3-methyl-10-(4-methylpiperazin-1-yl)-7-oxo-2,3-dihydro-7H-pyrido(1,2,3-de)(1,4)benzoxazine-6-carboxylic acid
- DivK1c_000721
- SPBio_002234
- CCG-39210
- NCGC00015772-08
- MFCD00865049
- Ofloxacin, Antibiotic for Culture Media Use Only
- EN300-06482
- A4P49JAZ9H
- OFLOXACIN (USP-RS)
- OFLOXACIN [WHO-DD]
- KBio3_002617
- MLS001074203
- AB00052263_14
- SPECTRUM1502044
- Q411447
- Hoe-280
- Floxin (TN)
- Ofloxacin Otic
- fluoro-methyl-(4-methylpiperazin-1-yl)-oxo-[?]carboxylic acid
- Exocin (eye drops)
- MLS006011774
- (+/-)-9-Fluoro-2,3-dihydro-3-methyl-10-(4-methyl-1-piperazinyl)-7-oxo-7H-pyrido[1,2,3-de]-1,4-benzoxazine-6-carboxylic acid
- Ofloxacina [DCIT]
- 7H-PYRIDO(1,2,3-DE)-1,4-BENZOXAZINE-6-CARBOXYLIC ACID, 9-FLUORO-2,3-DIHYDRO-3-METHYL-10-(4-METHYL-1-PIPERAZINYL)-7-OXO-, (+/-)-
- (3R)-9-fluoro-3-methyl-10-(4-methylpiperazin-1-yl)-7-oxo-2,3-dihydro-7H-[1,4]oxazino[2,3,4-ij]quinoline-6-carboxylic acid
- SMR000058192
- OFLOXACIN [EP MONOGRAPH]
- Ofloxacinum
- Opera_ID_1114
- IDI1_000721
- Floxin otic
- AKOS016042783
- HMS3262F10
- AB00052263_15
- OFLOXACIN (MART.)
- GTPL10918
- NCGC00015772-09
- Ofloxacin (Floxin)
- Spectrum_001186
- AB00052263-12
- (-)-(S)-9-Fluoro-2,3-dihydro-3-methyl-10-(4-methyl-1-piperazinyl)-7-oxo-7H-pyrido[1,2,3-de]-1;(-)-(S)-9-Fluoro-2,3-dihydro-3-methyl-10-(4-methyl-1-piperazinyl)-7-oxo-7H-pyrido[1,2,3-de]-1
- O-2800
- OFLOXACIN [MART.]
- CHEBI:194135
- NCGC00015772-06
- OFLOXACIN [JAN]
- Prestwick1_000237
- DTXCID1021085
- AC-7616
- HSDB 8030
- KBio2_004234
- HMS2235C05
- AB00513820
- KBio2_001666
- 9-fluoro-3-methyl-10-(4-methyl-1-piperazinyl)-7-oxo-2,3-dihydro-7H-pyrido[1,2,3-de][1,4]benzoxazine-6-carboxylic acid
- NCGC00178284-01
- F0472-0226
- HMS2090F07
- 7H-Pyrido(1,2,3-de)-1,4-benzoxazine-6-carboxylic acid, 2,3-dihydro-9-fluoro-3-methyl-10-(4-methyl-1-piperazinyl)-7-oxo-, (+-)-
- DB01165
- Ofloxacin,(S)
- NC00466
- Spectrum4_000324
- OFLOXACIN [USP-RS]
- NCGC00094219-03
- 7H-Pyrido(1,2,3-de)-1,4-benzoxazine-6-carboxylic acid, 9-fluoro-2,3-dihydro-3-methyl-10-(4-methyl-1-piperazinyl)-7-oxo-, (+-)-
- BRD-A24228527-001-19-0
- O0403
- OFLOXACIN [INN]
- AKOS001033517
- MFCD00226105
- BPBio1_000345
- 1261398-33-7
- Dextrofloxacin
- OFX
- O 8757
- F0020-0095
- D00453
- (+/-)-9-Fluoro-2, 3-dihydro-3-methyl-10-(4-methyl-1-piperazinyl)-7-oxo-7H-pyrido[1,2,3-de]-1,4-benzoxazine-6-carboxylic acid
- GSDSWSVVBLHKDQ-UHFFFAOYSA-N
- 7-Fluoro-2-methyl-6-(4-methylpiperazin-1-yl)-10-oxo-4-oxa-1-azatricyclo[7.3.1.05,13]trideca-5,7,9(13),11-tetraene-11-carboxylic acid
- KBio2_006802
- OFLOXACIN [ORANGE BOOK]
- NSC-758178
- (+/-)-9-Fluoro-2,2,3-de)-1,4-benzoxazine-6-carboxylic acid
- BCP22048
- Ofloxacin, United States Pharmacopeia (USP) Reference Standard
- S01AE01
- Ofloxacin, fluoroquinolone antibiotic
- 83380-47-6
- NSC 727071
- NSC727071
- OFLOXACIN (USP MONOGRAPH)
- NCGC00094219-05
- s1463
- Ofloxacino [Spanish]
- BRD-A24228527-001-05-9
- FT-0670773
- Ofloxacin, European Pharmacopoeia (EP) Reference Standard
- Ofloxacin (JP17/USP/INN)
- Ofloxacina
- Ofloxacin 100 microg/mL in Acetonitrile
- Epitope ID:116889
- OFLOXACIN [MI]
- KBioGR_000667
- NCGC00015772-03
- Ofloxacin Ophth Soln
- NSC758178
- HMS3369B01
- SR-01000076050-4
- Spectrum3_001499
- OFLOXACIN [USP MONOGRAPH]
- LP00904
- 9-fluoro-3-methyl-10-(4-methylpiperazino)-7-oxo-2,3-dihydro-7H-[1,4]oxazino[2,3,4-ij]quinoline-6-carboxylic acid
- Ofloxacin Ophthalmic
- KBioSS_001666
- BCP9000851
- CS-1891
- SR-01000076050-7
- CHEBI:7731
- (+/-)-9-Fluoro-2,3-dihydro-3-methyl-10-(4-methyl-1-piperazinyl)-7--oxo-7H-pyrido(1,2,3-de)--1,4-benzoxazine-6-carboxylic acid
- Oprea1_242882
- BDBM50045004
- 138199-71-0 (0.5H2O)
- Lopac0_000904
- OFLOXACIN (EP MONOGRAPH)
- HMS3604B17
- 9-fluoro-3-methyl-10-(4-methylpiperazin-1-yl)-7-oxo-2,3-dihydro-7H-(1,4)oxazino(2,3,4-ij)quinoline-6-carboxylic acid
- S02AA16
- NINDS_000721
- HMS2095P15
- FT-0630905
- BRN 3657947
- C07321
- A864414
- (+/-)-Floxin
- +Expand
- InChIKey： GSDSWSVVBLHKDQ-UHFFFAOYSA-N
- Inchi： 1S/C18H20FN3O4/c1-9-8-26-17-14(13-6-20-3-4-21(13)2)12(19)5-10-15(17)22(9)7-11(16(10)23)18(24)25/h5,7,9,13,20H,3-4,6,8H2,1-2H3,(H,24,25)
- SMILES： CC1COC2=C3N1C=C(C(=O)C3=CC(=C2N4CCN(CC4)C)F)C(=O)O

Computed Properties

Exact Mass: 361.144
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Rotatable Bond Count: 2
Monoisotopic Mass: 361.144
Heavy Atom Count: 26
Complexity: 634
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: _0.4
Topological Polar Surface Area: 73.3A^2

Experimental Properties

LogP: log Kow = -0.39
Refractive Index: 1.669
Boiling Point: 571.5°Cat760mmHg
Melting Point: [254]
Flash Point: 299.4°C
Density: 1.48

OFLOXACIN Related Literature

1. Rational magnetic modification of N,N-dioxidized pyrazine ring expanded adenine and thymine: a diradical character induced by base pairing and double protonation†

Dongxiao Chen,Yuxiang Bu Phys. Chem. Chem. Phys., 2019,21, 20095-20106
2. Nucleus-targeted DNA tetrahedron as a nanocarrier of metal complexes for enhanced glioma therapy†

Yiqiao Tian,Yanyu Huang,Pan Gao,Tianfeng Chen Chem. Commun., 2018,54, 9394-9397
3. Chemical route derived bismuth ferrite thin films and nanomaterials

Qi Zhang,Daniel Sando,Valanoor Nagarajan J. Mater. Chem. C, 2016,4, 4092-4124
4. Sensing and imaging of mitochondrial viscosity in living cells using a red fluorescent probe with a long lifetime†

Bochao Chen,Chengde Li,Jie Zhang,Jianfei Kan,Tiantian Jiang,Jin Zhou,Huimin Ma Chem. Commun., 2019,55, 7410-7413
5. Coordination polymer gel derived from a tetrazoleligand and Zn2+: spectroscopic and mechanical properties of an amorphous coordination polymer gel†

Hyejin Lee,Sunwoo Kang,Jin Yong Lee,Jong Hwa Jung Soft Matter, 2012,8, 2950-2955
6. A simple mix-and-read bacteria detection system based on a DNAzyme and a molecular beacon†

Ling-Li Zhao,Ye Wang,Ye Tao,John A. Heyman,Ying-Lin Zhou,Xin-Xiang Zhang Chem. Commun., 2019,55, 7358-7361
7. Quinoxalino-fused sultines and their application in Diels–Alder reactions

Chem. Commun., 1997, 205-206
8. Sequestration of ruthenium residues via efficient fluorous-enyne termination†

Xuelin Sui,Chenxiao Wang,Will R. Gutekunst Polym. Chem., 2023,14, 3160-3165
9. Site-selective immobilisation of functional enzymes on to polystyrene nanoparticles†‡

Lu Shin Wong,Krzysztof Okrasa,Jason Micklefield Org. Biomol. Chem., 2010,8, 782-787
10. The early stages of taxol biosynthesis: An interim report on the synthesis and identification of early pathway metabolites

Jennifer Guerra-Bubb,Rodney Croteau Nat. Prod. Rep., 2012,29, 683-696

83380-47-6 (OFLOXACIN) Related Products

Recommended suppliers

BEIJING HUANLING TECHNOLOGY CO.，LTD

Gold Member

Audited Supplier

CN Supplier

Bulk

Amadis Chemical Company Limited

Gold Member

Audited Supplier

CN Supplier

Reagent

https://www.amadischem.com/

Jiangxi Boyang Pharmaceutical Chemical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Enjia Trading Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Hubei Rhino Pharmaceutical Tech Co.,Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

https://www.chem960.com/company/190540/